Cas no 527681-13-6 (2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid)

• Product Name: 2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid
• CAS No: 527681-13-6
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 358878
• PubChem ID: 21873624
• Update Time: 2025-06-15

2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxino[2,3-c]pyridine-7-carboxylic acid, 2,3-dihydro-
• 2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid
• 2,3-dihydro-1,4-dioxino[2,3-c]pyridine-7-carboxylic acid
• 2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid
• BECXPUGKIFYJJE-UHFFFAOYSA-N
• AKOS015902239
• Z1255401054
• 527681-13-6
• CWA68113
• DTXSID20619193
• EN300-105518
• 2,3-dihydro-[1,4]dioxino[2,3-c]pyridine-7-carboxylicacid
• SCHEMBL1712176
• 2,3-dihydro[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid
• DB-329572
• G88246

• Inchi： 1S/C8H7NO4/c10-8(11)5-3-6-7(4-9-5)13-2-1-12-6/h3-4H,1-2H2,(H,10,11)
• InChI Key： BECXPUGKIFYJJE-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)O)N=CC=2OCC1

Computed Properties

• Exact Mass: 181.03751
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid

Recent Advances in the Study of 2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid (CAS: 527681-13-6)

2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid (CAS: 527681-13-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its utility as a building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and potential therapeutic applications.

The compound's core structure, featuring a dioxinopyridine scaffold, has been identified as a privileged structure in drug discovery. Recent synthetic methodologies have focused on optimizing the yield and purity of 2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid, with particular emphasis on green chemistry approaches. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that improved the efficiency of the synthesis, achieving a yield of over 85% under mild conditions. This advancement is expected to facilitate larger-scale production for further biological evaluation.

In terms of biological activity, recent in vitro studies have revealed that derivatives of 2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid exhibit promising inhibitory effects against a range of kinases, including PI3K and mTOR, which are critical targets in cancer therapy. A 2024 preprint from BioRxiv reported that certain analogs of this compound showed nanomolar potency against PI3Kα, with selectivity profiles superior to existing clinical candidates. These findings suggest potential applications in precision oncology, particularly for tumors with PI3K pathway mutations.

Beyond oncology, emerging research has explored the antimicrobial potential of this scaffold. A 2023 publication in Antimicrobial Agents and Chemotherapy described a series of derivatives with potent activity against drug-resistant Gram-positive bacteria, including MRSA. The lead compound in this series, which incorporated the 2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid moiety, demonstrated a unique mechanism of action by disrupting bacterial cell wall synthesis through inhibition of a novel target, making it less susceptible to existing resistance mechanisms.

Pharmacokinetic studies of this compound class have also advanced significantly. Recent animal studies have shown improved metabolic stability compared to earlier analogs, with oral bioavailability exceeding 60% in rodent models. These improvements are attributed to strategic modifications of the carboxylic acid group, which have reduced first-pass metabolism while maintaining target engagement. Such pharmacokinetic enhancements are critical for translating these compounds into viable clinical candidates.

Looking forward, the versatility of 2H,3H-[1,4]dioxino[2,3-c]pyridine-7-carboxylic acid as a synthetic intermediate continues to inspire new drug discovery efforts. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with indications ranging from oncology to infectious diseases. The ongoing elucidation of its structure-activity relationships, combined with advances in synthetic methodology, positions this scaffold as a valuable tool for medicinal chemists in the coming years.